Cas no 1340579-05-6 (5-({3-(dimethylamino)propylamino}methyl)furan-2-ylmethanol)

• Product Name: 5-({3-(dimethylamino)propylamino}methyl)furan-2-ylmethanol
• CAS No: 1340579-05-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 5159106
• PubChem ID: 64577819
• Update Time: 2025-06-26

5-({3-(dimethylamino)propylamino}methyl)furan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [5-({[3-(dimethylamino)propyl]amino}methyl)furan-2-yl]methanol
• (5-(((3-(Dimethylamino)propyl)amino)methyl)furan-2-yl)methanol
• 2-Furanmethanol, 5-[[[3-(dimethylamino)propyl]amino]methyl]-
• 5-({3-(dimethylamino)propylamino}methyl)furan-2-ylmethanol

• Inchi： 1S/C11H20N2O2/c1-13(2)7-3-6-12-8-10-4-5-11(9-14)15-10/h4-5,12,14H,3,6-9H2,1-2H3
• InChI Key： QJQDFJWOXWDXPU-UHFFFAOYSA-N
• SMILES： O1C(CO)=CC=C1CNCCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 165
• XLogP3: -0.1
• Topological Polar Surface Area: 48.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-({3-(dimethylamino)propylamino}methyl)furan-2-ylmethanol

Professional Introduction to 5-({3-(dimethylamino)propylamino}methyl)furan-2-ylmethanol (CAS No. 1340579-05-6)

5-({3-(dimethylamino)propylamino}methyl)furan-2-ylmethanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1340579-05-6, is a derivative of furan and features a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of both amine and hydroxyl functional groups in its molecular structure suggests potential roles in drug design, particularly in the development of bioactive molecules that can interact with biological targets.

The compound's name, particularly the long-tail keyword 5-({3-(dimethylamino)propylamino}methyl)furan-2-ylmethanol, provides detailed insights into its chemical composition. The furan ring is a key structural element, known for its ability to participate in hydrogen bonding and exhibit significant electronic properties. This makes it an attractive scaffold for medicinal chemists looking to develop molecules with specific biological activities. The amine groups, specifically the 3-(dimethylamino)propylamino moiety, contribute to the compound's basicity and potential interactions with acidic biological targets, such as enzymes and receptors.

In recent years, there has been a growing interest in furan derivatives due to their diverse pharmacological properties. Studies have shown that furan-based compounds can exhibit antimicrobial, anti-inflammatory, and even anticancer activities. The specific arrangement of functional groups in 5-({3-(dimethylamino)propylamino}methyl)furan-2-ylmethanol may contribute to its unique pharmacological profile, making it a valuable tool for researchers exploring new therapeutic avenues.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The combination of a furan ring with multiple amine functionalities allows for extensive chemical modifications, enabling the synthesis of derivatives with tailored properties. This flexibility is particularly important in drug discovery, where the ability to fine-tune molecular structures can significantly impact biological activity and pharmacokinetic profiles.

Recent advancements in computational chemistry have also highlighted the importance of understanding the three-dimensional structure of molecules like 5-({3-(dimethylamino)propylamino}methyl)furan-2-ylmethanol. Molecular modeling studies have shown that the compound can adopt multiple conformations, which may influence its interactions with biological targets. These insights are crucial for rational drug design, as they help predict how a molecule will behave within a biological system.

The hydroxyl group in the molecular structure of 5-({3-(dimethylamino)propylamino}methyl)furan-2-ylmethanol is another key feature that warrants further investigation. Hydroxyl groups are known to participate in hydrogen bonding, which can be critical for the binding affinity and specificity of drug molecules. By studying how this hydroxyl group interacts with other molecular components, researchers can gain valuable insights into the compound's potential biological functions.

In conclusion, 5-({3-(dimethylamino)propylamino}methyl)furan-2-ylmethanol (CAS No. 1340579-05-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it an attractive candidate for further study and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of new drugs.